Cas no 1220630-61-4 ((3-Amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol)

• Product Name: (3-Amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol
• CAS No: 1220630-61-4
• MF: C₉H₁₀N₄O
• MW: 190.202
• CID: 4670855
• PubChem ID: 59313807
• Update Time: 2025-06-11

(3-Amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol
• DS-19997
• SCHEMBL12012870
• 1220630-61-4
• AKOS030623277
• [3-amino-5-(1,2,4-triazol-1-yl)phenyl]methanol

• Inchi： InChI=1S/C9H10N4O/c10-8-1-7(4-14)2-9(3-8)13-6-11-5-12-13/h1-3,5-6,14H,4,10H2
• InChI Key： UETIIBMXFIOEOA-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1N)N2C=NC=N2)CO

Computed Properties

• Exact Mass: 190.085
• Monoisotopic Mass: 190.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77A^2
• XLogP3: 0.1

Additional information on (3-Amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol

Comprehensive Overview of (3-Amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol (CAS No. 1220630-61-4)

(3-Amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol, with the CAS number 1220630-61-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an amino group, a 1,2,4-triazole ring, and a hydroxymethyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

The growing demand for heterocyclic compounds like (3-Amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol is driven by their role in developing small-molecule inhibitors and antimicrobial agents. Recent studies highlight its relevance in addressing antibiotic resistance, a critical global health challenge. Its triazole component is known for enhancing metabolic stability, a key factor in optimizing drug candidates. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal side effects.

From a synthetic chemistry perspective, CAS 1220630-61-4 serves as a building block for cascade reactions and multi-component syntheses. Its amino and hydroxyl functional groups allow for diverse derivatization, enabling the creation of libraries for high-throughput screening. Innovations in green chemistry have also explored eco-friendly catalytic methods to produce such intermediates, reducing reliance on hazardous reagents—a topic frequently searched in academic and industrial forums.

The compound’s physicochemical properties, including solubility and logP, are frequently analyzed using computational tools like molecular docking and QSAR modeling. These techniques are pivotal in virtual screening, a cost-effective approach embraced by startups and academic labs. Searches for "triazole-based drug design" or "optimizing hydroxymethyl derivatives" reflect the community’s focus on rational drug development. Furthermore, patents involving 1220630-61-4 often cite its utility in kinase inhibition, linking it to oncology and inflammatory disease research.

In agrochemicals, derivatives of (3-Amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol are investigated for plant growth regulation and pest control. The triazole ring’s ability to disrupt fungal ergosterol biosynthesis aligns with sustainable farming practices, a hot topic amid climate change concerns. Queries like "biodegradable fungicides" or "low-toxicity crop protectants" underscore the demand for safer alternatives, positioning this compound as a candidate for next-generation formulations.

Quality control of CAS 1220630-61-4 involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring batch consistency for regulatory compliance. Discussions on "impurity profiling" or "scale-up challenges" in pharmaceutical forums highlight the industrial pain points addressed during its production. Suppliers often emphasize GMP-grade synthesis to meet the stringent requirements of clinical-stage developers.

In summary, (3-Amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol (1220630-61-4) exemplifies the intersection of medicinal chemistry and material science. Its adaptability to structure-activity relationship (SAR) studies and alignment with green synthesis principles make it a focal point for innovation. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing unmet medical and agricultural needs.